Cas no 339008-33-2 (2-(6-Chloro-3-Pyridazinyl)-2-(3-Methylphenyl)Acetonitrile)

• Product Name: 2-(6-Chloro-3-Pyridazinyl)-2-(3-Methylphenyl)Acetonitrile
• CAS No: 339008-33-2
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• MDL: MFCD00214778
• CID: 92759
• PubChem ID: 6409738
• Update Time: 2025-04-18

2-(6-Chloro-3-Pyridazinyl)-2-(3-Methylphenyl)Acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-^a-(3-methylphenyl)-3-pyridazineacetonitrile
• 2-(6-chloropyridazin-3-yl)-2-(3-methylphenyl)acetonitrile
• 6-CHLORO-ALPHA-(3-METHYLPHENYL)-3-PYRIDAZINEACETONITRILE
• 2-(6-chloro-3-pyridazinyl)-2-(3-methylphenyl)acetonitrile
• 339008-33-2
• DTXSID60423357
• cid_6409738
• BDBM72547
• MFCD00214778
• CHEMBL1480950
• 2-(6-chloropyridazin-3-yl)-2-(m-tolyl)acetonitrile
• MLS000692115
• 6-Chloro-alpha-(3-methylphenyl)-3-pyridazineacetonitrile, AldrichCPR
• (6-Chloropyridazin-3-yl)(3-methylphenyl)acetonitrile
• SMR000333793
• HMS2643G19
• CS-0364723
• 6-Chloro- alpha -(3-methylphenyl)-3-pyridazineacetonitrile
• 2-(6-chloranylpyridazin-3-yl)-2-(3-methylphenyl)ethanenitrile
• 7E-007
• AKOS005099199
• 2-(6-Chloro-3-Pyridazinyl)-2-(3-Methylphenyl)Acetonitrile

• MDL： MFCD00214778
• Inchi： 1S/C13H10ClN3/c1-9-3-2-4-10(7-9)11(8-15)12-5-6-13(14)17-16-12/h2-7,11H,1H3
• InChI Key： CTRXOKALOFTXKD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)C2C=CC=C(C)C=2)N=N1

Computed Properties

• Exact Mass: 243.05600
• Monoisotopic Mass: 243.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Color/Form: powder
• Density: 1.255
• Boiling Point: 432.7°Cat760mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.595
• PSA: 49.57000
• LogP: 3.09388
• Solubility: Not determined

2-(6-Chloro-3-Pyridazinyl)-2-(3-Methylphenyl)Acetonitrile Security Information

• Hazardous Material transportation number：UN3439
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1